4,4,4-trifluoro-2-(tetrahydro-2H-pyran-4-yl)butanoic acid

Specification

• CAS No.: 2013027-88-6
• Molecular Formula: C9H13F3O3
• Molecular Weight: 226.19 g/mol
• IUPAC Name: 4,4,4-trifluoro-2-(oxan-4-yl)butanoic acid
• Standard InChI: InChI=1S/C9H13F3O3/c10-9(11,12)5-7(8(13)14)6-1-3-15-4-2-6/h6-7H,1-5H2,(H,13,14)
• Standard InChI Key: YUGHCCRJUVKWKH-UHFFFAOYSA-N
• SMILES: C1COCCC1C(CC(F)(F)F)C(=O)O
• Canonical SMILES: C1COCCC1C(CC(F)(F)F)C(=O)O

Introduction

4,4,4-Trifluoro-2-(tetrahydro-2H-pyran-4-yl)butanoic acid is a synthetic organic compound that combines a trifluoromethyl group with a tetrahydro-2H-pyran moiety. This unique structure imparts distinct chemical and biological properties, making it a compound of interest in various scientific fields, particularly in medicinal chemistry and organic synthesis.

Synthesis and Preparation

The synthesis of 4,4,4-trifluoro-2-(tetrahydro-2H-pyran-4-yl)butanoic acid typically involves multi-step organic synthesis routes. These methods often include the use of tetrahydrofuran derivatives and trifluoromethylation techniques. Detailed protocols for its synthesis are not widely published but can be inferred from similar compounds.

Potential Applications

• Medicinal Chemistry: The unique combination of functional groups in 4,4,4-trifluoro-2-(tetrahydro-2H-pyran-4-yl)butanoic acid may allow it to interact effectively with biological targets, making it a candidate for further pharmacological studies.

• Organic Synthesis: This compound serves as a valuable intermediate in the synthesis of more complex molecules due to its reactive functional groups.

Comparison with Similar Compounds

Compound Name	Molecular Formula	Key Features
4,4,4-Trifluoro-2-(tetrahydro-2H-pyran-4-yl)butanoic acid	C₉H₁₃F₃O₃	Contains trifluoromethyl and tetrahydro-pyran moieties
(S)-2,2,2-Trifluoro-1-(tetrahydro-2H-pyran-4-yl)ethan-1-ol	C₇H₁₂F₃O	Features a tetrahydro-pyran and trifluoromethyl group, but lacks the carboxylic acid functionality
3,3,3-Trifluoro-N-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)propanamide	C₁₃H₁₄F₃N₃O	Includes a pyrazole ring and lacks the carboxylic acid group